N,N'-Bis(2-chloroethyl)-1,2-ethanediamine dihydrochloride

• CAS RN: 63632-68-8
• Molecular Formula: C6H16Cl4N2
• Molecular Weight: 258.0 g/mol
• IUPAC Name: N,N'-bis(2-chloroethyl)ethane-1,2-diamine;dihydrochloride
• InChI: InChI=1S/C6H14Cl2N2.2ClH/c7-1-3-9-5-6-10-4-2-8;;/h9-10H,1-6H2;2*1H
• InChI Key: XYSXCORVWYKSSU-UHFFFAOYSA-N
• Canonical SMILES: C(CNCCCl)NCCCl.Cl.Cl

Description

N,N'-Bis(2-chloroethyl)-1,2-ethanediamine dihydrochloride is a useful research compound. Its molecular formula is C6H16Cl4N2 and its molecular weight is 258.0 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

N,N'-Bis(2-chloroethyl)ethylenediamine (BCE) A solution of N,N'-bis(2-hydroxyethyl)ethylenediamine (5.4 g, 0.036 mol) in SOCl2 (60 mL) was heated at 90° C. for 2 h, then stirred at room temperature for 24 h. Excess SOCl2 was then removed under reduced pressure, and the residue was triturated with isopropanol. Crystallisation from boiling isopropanol (800 mL) containing just enough water to dissolve the solids gave N,N'-bis(2-chloroethyl)ethylenediamine dihydrochloride (BCE.2HCl).